Cas no 2228647-65-0 (3-(but-3-yn-2-yl)-4-nitrophenol)

• Product Name: 3-(but-3-yn-2-yl)-4-nitrophenol
• CAS No: 2228647-65-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5796603
• PubChem ID: 165879512
• Update Time: 2025-05-23

3-(but-3-yn-2-yl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-2-yl)-4-nitrophenol
• 2228647-65-0
• EN300-1800605

• Inchi： 1S/C10H9NO3/c1-3-7(2)9-6-8(12)4-5-10(9)11(13)14/h1,4-7,12H,2H3
• InChI Key： PWTBFAUWRPDMEC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C(C#C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66Ų

Additional information on 3-(but-3-yn-2-yl)-4-nitrophenol

Introduction to 3-(but-3-yn-2-yl)-4-nitrophenol (CAS No. 2228647-65-0)

3-(but-3-yn-2-yl)-4-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228647-65-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, including a butynyl group and a nitrophenol moiety, exhibits intriguing chemical properties that make it a subject of extensive research and potential application.

The molecular structure of 3-(but-3-yn-2-yl)-4-nitrophenol consists of a phenolic ring substituted with a nitro group at the 4-position and a butynyl group at the 3-position. This arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry. The presence of the nitro group enhances its electrophilic character, while the alkyne functionality allows for further derivatization through various coupling reactions, such as Suzuki or Sonogashira couplings.

In recent years, the pharmaceutical industry has shown increasing interest in nitroaromatic compounds due to their versatile biological activities. 3-(but-3-yn-2-yl)-4-nitrophenol has been explored as a precursor in the synthesis of novel therapeutic agents. Its nitrophenol core is known to exhibit antimicrobial, anti-inflammatory, and antioxidant properties, which have been investigated in various preclinical studies. Researchers have leveraged its structural motif to develop derivatives with enhanced pharmacological profiles, aiming to address unmet medical needs.

One of the most compelling aspects of 3-(but-3-yn-2-yl)-4-nitrophenol is its potential in material science applications. The compound's ability to undergo selective functionalization has made it a candidate for designing advanced polymers and coatings. For instance, its alkyne group can be polymerized or coupled with other monomers to create materials with tailored mechanical and thermal properties. These materials are being explored for use in electronics, aerospace, and biomedical devices, where precision and performance are paramount.

The synthesis of 3-(but-3-yn-2-yl)-4-nitrophenol presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advances in catalytic methods have enabled more efficient production strategies. For example, palladium-catalyzed cross-coupling reactions have been employed to streamline the introduction of the butynyl group onto the phenolic backbone. Such innovations not only improve scalability but also reduce the environmental impact of production.

Recent research has also highlighted the compound's role in medicinal chemistry as a scaffold for drug discovery. By modifying the substitution pattern on the phenol ring or introducing additional functional groups, chemists can generate libraries of compounds with diverse biological activities. Computational modeling techniques have been particularly useful in predicting how structural changes will affect molecular interactions with biological targets. This approach has led to the identification of several promising candidates for further development.

The safety and handling of 3-(but-3-yn-2-yl)-4-nitrophenol are critical considerations in its application and research. While not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and safety goggles, is essential when working with this compound in laboratory settings. Additionally, adequate ventilation should be maintained to minimize inhalation risks.

The future prospects for 3-(but-3-yn-2-yl)-4-nitrophenol are bright, driven by ongoing research and technological advancements. As synthetic methodologies continue to evolve, the accessibility of this compound is expected to increase, fostering further innovation across multiple disciplines. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical applications that benefit society.

In conclusion,3-(but-3-yne-2yl-4-nitrophenol) (CAS No. 2228647-65-0) represents a fascinating compound with broad utility in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable building block for developing new drugs and advanced materials. As research progresses, we can anticipate even more innovative applications emerging from this versatile chemical entity.